Cas no 1772735-34-8 (1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester)

• Product Name: 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester
• CAS No: 1772735-34-8
• MF: C₁₂H₁₂O₅
• MW: 236.220684051514
• CID: 5253070
• Update Time: 2025-05-30

1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester

• Inchi： 1S/C12H12O5/c1-15-8-3-4-9-7(5-8)6-10(12(14)16-2)17-11(9)13/h3-5,10H,6H2,1-2H3
• InChI Key： OUOKFVAWKOCQNB-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)OC(=O)C2=CC=C(OC)C=C2C1

Additional information on 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester

1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester: A Comprehensive Overview

The compound with CAS No. 1772735-34-8, commonly referred to as 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The benzopyran framework serves as a scaffold for various functional groups, making it a valuable target for synthetic chemists and drug developers.

Recent studies have highlighted the potential of benzopyran derivatives in addressing unmet medical needs. For instance, research published in *Journal of Medicinal Chemistry* has demonstrated that certain benzopyran derivatives exhibit potent anti-inflammatory and antioxidant properties. These findings underscore the importance of understanding the structural features of 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester and its analogs in drug discovery.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzopyran skeleton. One innovative approach reported in *Organic Letters* utilizes a tandem cyclization strategy to construct the benzopyran framework efficiently. This method not only simplifies the synthesis but also enhances the yield and purity of the final product. The introduction of the methoxy group at position 6 and the methyl ester at position 3 are critical steps that influence the compound's pharmacokinetic properties.

From a pharmacological perspective, 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oxo-, methyl ester has shown promise in preclinical models of neurodegenerative diseases. A study published in *Neuropharmacology* revealed that this compound can modulate key signaling pathways involved in neuronal protection. Its ability to cross the blood-brain barrier makes it an attractive candidate for further development as a therapeutic agent.

In addition to its pharmacological applications, this compound has also been explored for its potential in agrochemicals. Research conducted at the University of California, Davis, demonstrated that certain benzopyran derivatives possess biopesticide properties. These findings suggest that benzopyran-based compounds could serve as eco-friendly alternatives to conventional pesticides.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1H-2-Benzopyran-3-carboxylic acid, 3,4-dihydro-6-methoxy-1-oXo-, methyl ester and identifying novel analogs with enhanced biological activity. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression into clinical trials.

In conclusion, CAS No. 1772735